Hexachloro-1,3-butadiene

Specification

• Description: Hexachlorobutadiene is a colorless liquid with a turpentine-like odor. It is also called perchlorobutadiene. Hexachlorobutadiene is not found naturally in the environment. It is formed when other chemicals are made. Most hexachlorobutadiene used commercially in the United States is imported from Germany. It is mainly used to make rubber compounds. It is also used as a solvent, and to make lubricants, in gyroscopes, as a heat transfer liquid, and as a hydraulic fluid.; Hexachlorobutadiene appears as a colorless liquid with a mild odor. Insoluble in water and denser than water. Nonflammable. May be toxic by ingestion or inhalation. Used as a solvent and heat transfer fluid.; Hexachlorobutadiene is used mainly as an intermediate in the manufacture of rubber compounds. No information is available on the health effects of hexachlorobutadiene in humans. Animal studies have reported effects on the kidney and respiratory system from acute inhalation exposure, and effects on the kidney from chronic oral exposure to hexachlorobutadiene. Animal studies have not reported developmental or reproductive effects, other than a reduction in fetal body weights, from inhalation exposure to hexachlorobutadiene. One study reported kidney tumors in rats exposed to hexachlorobutadiene orally. EPA has classified hexachlorobutadiene as a Group C, possible human carcinogen.
• CAS No.: 87-68-3
• Molecular Formula: C4Cl6; CCl2=CClCCl=CCl2; C4Cl6
• Molecular Weight: 260.8 g/mol
• IUPAC Name: 1,1,2,3,4,4-hexachlorobuta-1,3-diene
• Standard InChI: InChI=1S/C4Cl6/c5-1(3(7)8)2(6)4(9)10
• Standard InChI Key: RWNKSTSCBHKHTB-UHFFFAOYSA-N
• SMILES: C(=C(Cl)Cl)(C(=C(Cl)Cl)Cl)Cl
• Canonical SMILES: C(=C(Cl)Cl)(C(=C(Cl)Cl)Cl)Cl
• Boiling Point: 419 °F at 760 mm Hg (NTP, 1992); 215.0 °C; 215 °C @ 760 mm Hg; 212 °C; 419°F
• Colorform: Clear, colorless liquid
• Flash Point: 90 °C
• Melting Point: -6 °F (NTP, 1992); -21.0 °C; -21 °C; -18 °C; -6°F